Cas no 2703779-40-0 (methyl 6-azabicyclo3.1.1heptane-1-carboxylate, trifluoroacetic acid)

• Product Name: methyl 6-azabicyclo3.1.1heptane-1-carboxylate, trifluoroacetic acid
• CAS No: 2703779-40-0
• MF: C₁₀H₁₄F₃NO₄
• MW: 269.217673778534
• MDL: MFCD34551366
• CID: 5615611
• PubChem ID: 165948092
• Update Time: 2025-10-25

methyl 6-azabicyclo3.1.1heptane-1-carboxylate, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• methyl 6-azabicyclo[3.1.1]heptane-1-carboxylate; trifluoroacetic acid
• 2703779-40-0
• EN300-33037399
• methyl 6-azabicyclo[3.1.1]heptane-1-carboxylate, trifluoroacetic acid
• methyl 6-azabicyclo3.1.1heptane-1-carboxylate, trifluoroacetic acid

• MDL： MFCD34551366
• Inchi： 1S/C8H13NO2.C2HF3O2/c1-11-7(10)8-4-2-3-6(5-8)9-8;3-2(4,5)1(6)7/h6,9H,2-5H2,1H3;(H,6,7)
• InChI Key： VIPIIPPSTFBPAJ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O(C)C(C12CCCC(C1)N2)=O

Computed Properties

• Exact Mass: 269.08749241g/mol
• Monoisotopic Mass: 269.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų

Additional information on methyl 6-azabicyclo3.1.1heptane-1-carboxylate, trifluoroacetic acid

Research Briefing on Methyl 6-Azabicyclo[3.1.1]heptane-1-carboxylate, Trifluoroacetic Acid (CAS: 2703779-40-0)

This research briefing provides an in-depth analysis of the latest advancements related to the chemical compound methyl 6-azabicyclo[3.1.1]heptane-1-carboxylate, trifluoroacetic acid (CAS: 2703779-40-0). This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. The briefing synthesizes recent findings from peer-reviewed journals, patents, and industry reports to present a comprehensive overview of its synthesis, properties, and therapeutic relevance.

The compound, methyl 6-azabicyclo[3.1.1]heptane-1-carboxylate, trifluoroacetic acid, is a bicyclic amine derivative that serves as a key intermediate in the synthesis of pharmacologically active molecules. Its unique structural features, including the azabicyclo scaffold, make it a valuable building block for designing novel therapeutics targeting central nervous system (CNS) disorders, infectious diseases, and metabolic conditions. Recent studies have highlighted its role in the development of sigma-1 receptor ligands and enzyme inhibitors, further underscoring its versatility in medicinal chemistry.

Recent synthetic methodologies for this compound have focused on optimizing yield and purity while minimizing environmental impact. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic process using palladium-based catalysts to achieve high enantioselectivity in the synthesis of the azabicyclo core. Additionally, advancements in green chemistry have enabled the use of trifluoroacetic acid as both a solvent and a reagent, reducing waste generation and improving scalability. These innovations are critical for large-scale production in pharmaceutical manufacturing.

Pharmacological evaluations of derivatives of methyl 6-azabicyclo[3.1.1]heptane-1-carboxylate have demonstrated promising results in preclinical models. For instance, a derivative bearing a sulfonamide group exhibited potent activity against bacterial pathogens, including multidrug-resistant strains, as reported in a 2022 ACS Infectious Diseases publication. Another study highlighted its potential as a modulator of neuroinflammation, suggesting applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings position the compound as a candidate for further clinical development.

In conclusion, methyl 6-azabicyclo[3.1.1]heptane-1-carboxylate, trifluoroacetic acid (CAS: 2703779-40-0) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Ongoing research aims to explore its therapeutic potential further, optimize synthetic routes, and address challenges related to bioavailability and toxicity. This briefing underscores the compound's significance in advancing chemical biology and pharmaceutical sciences, offering valuable insights for researchers and industry stakeholders alike.